Cas no 127842-63-1 (Benzenemethanamine,2-(difluoromethoxy)-, hydrochloride (1:1))

• Product Name: Benzenemethanamine,2-(difluoromethoxy)-, hydrochloride (1:1)
• CAS No: 127842-63-1
• MF: C₈H₁₀ClF₂NO
• MW: 209.620908260345
• CID: 103084
• PubChem ID: 119017043
• Update Time: 2025-04-18

Benzenemethanamine,2-(difluoromethoxy)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine,2-(difluoromethoxy)-, hydrochloride (1:1)
• 1-[2-(DIFLUOROMETHOXY)PHENYL]METHANAMINE
• (2-(Difluoromethoxy)phenyl)methanaminehydrochloride
• SR-01000402550
• SR-01000402550-1
• (2-(Difluoromethoxy)phenyl)methanamine hydrochloride
• 127842-63-1

• Inchi： 1S/C8H9F2NO.ClH/c9-8(10)12-7-4-2-1-3-6(7)5-11;/h1-4,8H,5,11H2;1H
• InChI Key： CFJLRVZFIJPKPB-UHFFFAOYSA-N
• SMILES： Cl.FC(OC1C=CC=CC=1CN)F

Computed Properties

• Exact Mass: 173.06527
• Monoisotopic Mass: 209.0418980g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Density: 1.196
• Boiling Point: 214.1°Cat760mmHg
• Flash Point: 83.3°C
• PSA: 35.25